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Compound of Interest

Compound Name: Cephradine

Cat. No.: B1668399

For Researchers, Scientists, and Drug Development Professionals

Principle and Applications

Cephradine is a first-generation cephalosporin, a class of 3-lactam antibiotics that targets and
inhibits bacterial cell wall synthesis.[1][2][3] Its mechanism of action involves binding to
essential enzymes known as penicillin-binding proteins (PBPs).[3][4][5] These enzymes are
responsible for the final transpeptidation step in the synthesis of peptidoglycan, a critical
component of the bacterial cell wall.[2][5] By acylating a serine residue in the PBP active site,
cephradine inactivates the enzyme, preventing the cross-linking of peptidoglycan chains.[5]
This disruption compromises the structural integrity of the cell wall, leading to cell lysis and
death, particularly in actively dividing bacteria.[2][3][5]

As a selective agent, cephradine is effective for:

« |solating bacteria that are intrinsically resistant or have acquired resistance to first-generation
cephalosporins.

e Preventing contamination by susceptible Gram-positive bacteria in mixed cultures.

» Selecting for successfully transformed or engineered bacteria that carry a cephradine-
resistance gene.
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Cephradine has a broad spectrum of activity, primarily against Gram-positive bacteria, but also
includes some Gram-negative organisms like Escherichia coli, Klebsiella pneumoniae, and
Proteus mirabilis.[4][6][7]

Mechanism of Action Pathway

The following diagram illustrates the molecular mechanism by which cephradine exerts its
bactericidal effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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